Cas no 4810-42-8 ( )

• Product Name: &nbsp
• CAS No: 4810-42-8
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 931781
• PubChem ID: 230566
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-3-Pyridinesulfonamide
• N,N-diethylpyridine-3-sulfonamide
• AC1L5JT5
• AC1Q6USY
• AR-1K2161
• CTK1D7227
• NSC25604
• Pyridin-3-sulfonsaeure-diaethylamid
• pyridine-3-sulfonic acid diethylamide
• SureCN2203883
• 4810-42-8
• AKOS010300009
• DA-42337
• NSC-25604
• DTXSID40282363
• SCHEMBL2203883
•  

• Inchi： 1S/C9H14N2O2S/c1-3-11(4-2)14(12,13)9-6-5-7-10-8-9/h5-8H,3-4H2,1-2H3
• InChI Key： JMILLCPEACTFNK-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 214.07772
• Monoisotopic Mass: 214.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.182
• Boiling Point: 336.8°C at 760 mmHg
• Flash Point: 157.5°C
• Refractive Index: 1.527
• PSA: 50.27
• LogP: 2.19290